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Compound of Interest

Compound Name: Isobornyl propionate

Cat. No.: B1207221 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of Isobornyl
Propionate

Introduction
Isobornyl propionate is an ester recognized for its characteristic fresh, woody, and slightly

camphoraceous aroma.[1] It is derived from the reaction of isoborneol, a bicyclic monoterpene

alcohol, and propionic acid.[1] This compound finds extensive application in the fragrance and

cosmetic industries, where it serves as a long-lasting middle note in perfumes and imparts a

clean scent to personal care products.[1] Beyond its olfactory properties, isobornyl
propionate is also utilized as a flavoring agent and serves as a chemical intermediate in the

synthesis of other aroma compounds.[1][2] This document provides a comprehensive overview

of its chemical structure, physicochemical properties, and relevant experimental protocols for

its synthesis and analysis.

Chemical Structure and Nomenclature
Isobornyl propionate is structurally defined by a bicyclo[2.2.1]heptane skeleton, which is

characteristic of the bornane family of terpenes. The propionate group is attached at the C2

position of the bicyclic ring in an exo configuration. This stereochemistry is crucial for its

specific aromatic and physical properties.

IUPAC Name: [(1R,2R,4R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] propanoate[2]
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CAS Number: 2756-56-1[2][3]

Molecular Formula: C₁₃H₂₂O₂[1][2][3][4]

SMILES: CCC(=O)O[C@@H]1C[C@H]2CC[C@@]1(C2(C)C)C[2]

InChI Key: FAFMZORPAAGQFV-BREBYQMCSA-N[2]

Caption: 2D structure of Isobornyl Propionate.

Physicochemical Properties
The physical and chemical properties of isobornyl propionate are summarized in the tables

below. These properties are essential for its handling, formulation, and application in various

industrial processes.

Table 1: General and Physical Properties
Property Value Reference(s)

Molecular Weight 210.31 g/mol [1][2][3]

Appearance Colorless to pale yellow liquid [1]

Odor
Fresh, woody, herbal, slightly

camphoraceous
[1][5]

Boiling Point
102 °C at 16 mmHg; 245 °C at

760 mmHg
[1][4][6]

Density 0.971 g/mL at 25 °C [4][6]

Refractive Index (n²⁰/D) 1.463 [6]

Solubility
Almost insoluble in water;

soluble in alcohols and oils
[6]

LogP (Octanol/Water) 3.154 (Calculated) [7]

Table 2: Safety and Handling Data
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Property Value Reference(s)

Flash Point 99 °C (210.2 °F) - closed cup [1]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3

Hazard Statements H315, H319, H335

Storage

Store in a cool, dry, well-

ventilated area away from light

and oxidizing agents.

[1][5][8]

Incompatible Materials Oxidizing materials [8]

Experimental Protocols
Synthesis of Isobornyl Propionate via Esterification of
Camphene
The industrial synthesis of isobornyl esters, including the propionate, frequently utilizes the

acid-catalyzed reaction of camphene with the corresponding carboxylic acid.[9] This reaction

proceeds through a Wagner-Meerwein rearrangement of the camphene carbocation

intermediate. Various catalysts can be employed, including solid acids which offer advantages

in separation and reusability.[9]

Materials:

Camphene (≥75% purity)

Propionic Acid

Catalyst (e.g., strong acid ion-exchange resin, Lewis acid, or a composite catalyst like

tartaric acid-boric acid)[10][11]

Solvent (if required)

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether or other suitable extraction solvent

Apparatus:

Reaction flask equipped with a magnetic stirrer, condenser, and temperature control (heating

mantle).

Separatory funnel

Rotary evaporator

Filtration apparatus

Procedure:

Reaction Setup: In a reaction flask, charge camphene and propionic acid. The molar ratio of

acid to camphene can range from 1:1 to 5:1.[12]

Catalyst Addition: Add the selected acid catalyst. The catalyst loading is typically between

3% and 20% of the total reactant weight.[12]

Reaction Conditions: Heat the mixture with stirring. The reaction temperature is generally

maintained between 30 °C and 80 °C.[11][12] The reaction time can vary from 2 to 25 hours,

depending on the catalyst and temperature.[11][12]

Monitoring: The progress of the reaction should be monitored by Gas Chromatography (GC)

to determine the conversion of camphene and the yield of isobornyl propionate.[11]

Work-up: Upon completion, cool the reaction mixture to room temperature. If a solid catalyst

was used, it can be removed by filtration.[9][10]

Extraction and Neutralization: Transfer the liquid phase to a separatory funnel. Dilute with an

organic solvent like diethyl ether and wash with deionized water. Neutralize any remaining

acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.[9]
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Drying and Concentration: Wash the organic layer with brine, then dry over anhydrous

magnesium sulfate. Filter to remove the drying agent.[9]

Purification: Remove the solvent under reduced pressure using a rotary evaporator to yield

crude isobornyl propionate. The product can be further purified by vacuum distillation.

Reactants:
Camphene + Propionic Acid

Add Acid Catalyst
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1
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2

Monitor by GC

Control

Cool & Filter Catalyst

3
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4
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Caption: General experimental workflow for the synthesis of isobornyl propionate.
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Analytical Methods
Gas Chromatography (GC): GC is the primary method for assessing the purity of isobornyl
propionate and for monitoring its synthesis. A non-polar or medium-polarity column (e.g.,

DB-5 or HP-5) is typically used.

Spectroscopic Analysis:

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the ester

functional group, including a strong C=O stretching vibration around 1730 cm⁻¹ and C-O

stretching vibrations in the 1250-1100 cm⁻¹ region.

Mass Spectrometry (MS): Electron ionization mass spectrometry can be used for

structural confirmation.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy

provide detailed structural information, confirming the bicyclic framework and the

stereochemistry of the propionate group.[2]

Applications and Relevance
Isobornyl propionate is a valuable compound for researchers and professionals in several

fields:

Fragrance and Cosmetics: It is a key ingredient in creating pine, herbal, and fougère type

fragrances for perfumes, soaps, and other personal care items.[1][6] Its stability and fixative

properties enhance the longevity of scents.[1]

Flavor Industry: It is approved as a flavoring agent in food products by regulatory bodies

such as the FDA.[2]

Chemical Synthesis: It serves as a building block in the synthesis of other specialty esters

and aroma chemicals.[1]

Conclusion
Isobornyl propionate is a well-characterized bicyclic ester with significant commercial and

research interest. Its distinct structural features, particularly the exo stereochemistry on the
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bornane skeleton, dictate its unique physicochemical and olfactory properties. The synthesis

protocols, primarily based on the acid-catalyzed addition of propionic acid to camphene, are

well-established and optimized for industrial production. A thorough understanding of its

properties, as detailed in this guide, is fundamental for its effective application in fragrance

development, chemical synthesis, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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